4,4-Dimethyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine

• IUPAC Name: 4,4-dimethyl-1,5,6,7-tetrahydroimidazo[4,5-c]pyridine
• InChI: InChI=1S/C8H13N3/c1-8(2)7-6(3-4-11-8)9-5-10-7/h5,11H,3-4H2,1-2H3,(H,9,10)
• InChI Key: ABLIGOLVLVMYKT-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2=C(CCN1)NC=N2)C
• Molecular Formula: C8H13N3
• Molecular Weight: 151.21 g/mol
• CAS No.: 4875-37-0

Description

“4,4-Dimethyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine” is a chemical compound. It is a solid substance. The IUPAC name for this compound is "4,5,6,7-tetrahydro-3H-imidazo [4,5-c]pyridine dihydrochloride". The InChI code for this compound is "1S/C6H9N3.2ClH/c1-2-7-3-6-5 (1)8-4-9-6;;/h4,7H,1-3H2, (H,8,9);2*1H".

Synthesis Analysis

The synthesis of this compound involves the cyclization of histamine dihydrochloride and polyformaldehyde. A study has reported the discovery and structure-activity relationship of a novel class of inhibitors based on the tetrahydroimidazo[4,5-c]pyridine scaffold.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the formula "C6H9N3.2ClH". The molecular weight of this compound is 196.08.

Physical And Chemical Properties Analysis

This compound is a solid substance. . It should be stored in a refrigerator.

Scientific Research Applications

4,4-DM-THIP has many potential applications in scientific research. It has been used in the study of the properties of proteins, in the development of new drugs, and in the study of the effects of drugs on the brain. It has also been used to study the effects of environmental pollutants on the nervous system and to study the effects of aging on the brain.

Mechanism of Action

Target of Action

It has been reported that similar compounds can be used to prepare inhibitors for xa factor and cdk .

Mode of Action

Based on its potential use in the synthesis of xa factor and cdk inhibitors , it can be inferred that it might interact with these targets and inhibit their activity, leading to changes in cellular processes.

Advantages and Limitations for Lab Experiments

The use of 4,4-DM-THIP in laboratory experiments has several advantages. It is easy to synthesize and is relatively inexpensive. It also has a wide range of potential applications in scientific research. However, it also has some limitations. It is not approved for use in humans and its effects on humans are not yet fully understood.

Future Directions

The potential applications of 4,4-DM-THIP in scientific research are still being explored. Future research could focus on the effects of 4,4-DM-THIP on the development and function of the nervous system, as well as its potential therapeutic applications in a variety of neurological disorders. Additionally, further research could be conducted on the effects of 4,4-DM-THIP on the immune system and its potential therapeutic applications in autoimmune diseases. Finally, further research could be conducted on the effects of 4,4-DM-THIP on the development and function of the cardiovascular system and its potential therapeutic applications in cardiovascular diseases.

Safety and Hazards

This compound is classified as Aquatic Acute 1, Eye Irritant 2, and Skin Irritant 2. The hazard statements associated with this compound are H315, H319, and H400. The precautionary statements are P264, P273, P280, P280, P337 + P313, and P391.

Synthesis routes and methods

Procedure details

A solution of histamine (500 mg, 4.5 mmol) and acetone (3.3 mL, 45 mmol) in AcOH (3 mL) was heated at 100° C. overnight. The crude reaction mixture was concentrated and purified on 16 g SiO2 column with 0-80% NH3/MeOH CH2Cl2 to give the desired compound (543 mg, 80%). MS (ESI): mass calcd. for C8H13N3, 151.1. m/z found, 152.2 [M+H]+. 1H NMR (400 MHz, CDCl3) δ 7.44 (s, 1H), 3.16 (t, J=5.7 Hz, 2H), 2.61 (t, J=5.7 Hz, 2H), 1.43 (s, 6H).